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Compound of Interest |

Compound Name: 8-Epitacrolimus
CAS No.: 129212-35-7
Cat. No.: B1141324
. J

Part 1: Executive Summary (Immediate Action)

For immediate operational use. Do not deviate without EHS approval.

» Classification:High-Potency Active Pharmaceutical Ingredient (HPAPI).[1] Treat as a
cytotoxic/reproductive hazard.[2]

» Disposal Method:High-Temperature Incineration (Waste Code: Incineration Only).[1] NEVER
dispose of down the drain or in general trash.

» Spill Solvent:Ethanol (70%+) or Acetone. 8-Epitacrolimus is lipophilic and insoluble in
water; water alone will spread contamination.

Part 2: Hazard Profile & Risk Assessment

Scientific Rationale: 8-Epitacrolimus is a stereoisomer of Tacrolimus (FK506), a potent
macrolide immunosuppressant.[1] It functions by binding to FKBP-12 and inhibiting calcineurin,
a phosphatase enzyme critical for T-cell activation.[1][3]

o Acute Toxicity: Oral toxicity (H301). Ingestion of trace amounts can suppress immune
function or cause nephrotoxicity.

» Reproductive Toxicity: Suspected of damaging fertility or the unborn child (H361). It crosses
the placenta.
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e Target Organ Toxicity: Causes damage to organs (kidneys, liver, CNS) through prolonged or

repeated exposure (H372).[1]

e Environmental Persistence: Macrolides are environmentally persistent and toxic to aquatic

life. Prevention of release into water systems is a critical compliance requirement.

Part 3: Regulatory Framework & Compliance

While 8-Epitacrolimus is not explicitly listed on the EPA's P-list or U-list (40 CFR 261.33), it
must be managed with the same rigor as RCRA Hazardous Waste due to its potency and

toxicity profile.[1]

Regulatory Body

Classification

Operational Requirement

Non-Regulated Hazardous

Best Practice: Manage as

EPA (RCRA) o RCRA Hazardous (Code:
Waste (unless characteristic) )
Toxic).[1]
NIOSH Hazardous Drug (Group 1/2/3 Use containment (BSC/CACI)
Framework) and double-gloving.
DOT UN 2811 (Toxic solid, organic, Shipping requires PG llI
n.o.s.)[1] packing and labeling.
Incineration is the only
Local/State Medical/Pharmaceutical Waste  acceptable destruction

method.

Part 4: Step-by-Step Disposal Protocols
Solid Waste (Pure Compound, Expired Powder)[1]

o Container: Rigid, leak-proof, puncture-resistant container (e.g., High-Density Polyethylene -

HDPE).[1]

e Labeling: "Hazardous Waste - Toxic - 8-Epitacrolimus."[1]

e Process:
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[e]

Transfer solid waste inside a Biosafety Cabinet (BSC) or Chemical Fume Hood.

o

Seal the primary container.

[¢]

Place the primary container into a secondary Yellow (Trace Chemo) or Black (RCRA
Hazardous) waste bin, depending on your facility's specific color-coding for incineration.[1]

[¢]

Destruction: Must be sent to a permitted hazardous waste combustor (incinerator).

Liquid Waste (Solvent Solutions, Mother Liquors)[1]

e Segregation: Do not mix with general organic solvents if the facility recycles solvents. This
stream must be flagged for destruction.

o Compatibility: Ensure the solvent (e.g., Methanol, DMSO) is compatible with the waste
container (usually HDPE or Glass).[1]

e Process:
o Collect in a dedicated "Cytotoxic/Toxic Liquid Waste" carboy.
o Leave at least 10% headspace to prevent over-pressurization.

o Prohibited: NEVER pour down the sink. 8-Epitacrolimus is insoluble in water and will
precipitate in traps, creating a long-term contamination hazard.[1]

Trace Waste (Vials, Tips, Gloves)[1]

 Definition: Items with <3% residual weight of the drug (RCRA "Empty" standard), but still
potent.

» Disposal: Place in Yellow Trace Chemotherapy bins (or equivalent incineration bin).

o Sharps: Needles/syringes used with the compound must go into a Red (Biohazard/Sharps)
container labeled for incineration.

Part 5: Decontamination & Spill Management
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Critical Solubility Note: 8-Epitacrolimus is insoluble in water.[1] Using water first will cause the
compound to bead up and spread. You must use an organic solvent to solubilize residues.

Decontamination Solvent[4]

e Primary: Ethanol (70-100%) or Methanol.[1]
e Secondary: Acetone (Effective but volatile).

e Final Wash: Soap and Water (to remove solvent residue).[4]

Spill Response Workflow

Scenario: 50 mg powder spill in a fume hood.

Isolate: Stop work. Alert nearby personnel.

PPE: Don double nitrile gloves, lab coat, and N95/P100 respirator (if outside a hood).[1]

Contain (Powder): Gently cover with a wet paper towel (water or ethanol) to prevent dust
generation. Do not dry sweep.

Clean:

o Wipe 1: Ethanol-soaked towel (solubilize the drug).
o Wipe 2: Fresh Ethanol-soaked towel.[1]
o Wipe 3: Soap and water.[4][5][6]
o Dispose: All towels and gloves go into the Hazardous Waste (Incineration) bin.

Part 6: Visualizations
Diagram 1: Disposal Decision Matrix

This logic tree guides the researcher to the correct waste stream based on the physical state
and concentration of the material.
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Waste Generated
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High-Temperature Incineration
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Caption: Operational decision tree for segregating 8-Epitacrolimus waste streams to ensure
incineration.

Diagram 2: Spill Cleanup Workflow

This workflow emphasizes the critical solubility step often missed in generic safety guides.

Powder Spil Cover with Wet Towel

Prevent Dust)
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Caption: Step-by-step spill response emphasizing organic solvent use for effective
decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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